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Compound of Interest |

Compound Name: 4-Cyclohexylcyclohexanone
CAS No.: 92-68-2
Cat. No.: B1606340

Executive Summary

4-Cyclohexylcyclohexanone (CAS 92-68-2) is a bicyclic ketone featuring two cyclohexane
rings linked at the C4 position.[1][2] It serves as a pivotal building block in materials science,
particularly for nematic liquid crystals (LCs) used in display technologies. Its rigid bicyclic core
confers high thermal stability and favorable optical anisotropy to downstream derivatives.
Additionally, it functions as a lipophilic scaffold in drug discovery, enhancing the bioavailability
of pharmaceutical agents.

Physicochemical Profile
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Property Value Notes
CAS Number 92-68-2

Also known as [1,1'-
IUPAC Name 4-Cyclohexylcyclohexan-1-one

Bicyclohexyl]-4-one

Molecular Formula

C12H200

Molecular Weight

180.29 g/mol

Physical State

Low-melting solid / Viscous

liquid

Dependent on purity and

temperature

Melting Point

38-40°C

High purity (trans-rich)

samples [1]
N ) High vacuum required for
Boiling Point 80 -85 °C @ 0.08 Torr o
distillation [1]
Solubility Soluble in DCM, EtOAc, THF Insoluble in water
) ) ) trans-isomer is
Isomerism cis and trans diastereomers

thermodynamically favored

Synthetic Routes & Mechanisms[1]

The industrial and laboratory synthesis of 4-cyclohexylcyclohexanone typically proceeds via

the hydrogenation of 4-phenylphenol followed by oxidation.[1]

Reaction Workflow

» Hydrogenation: Catalytic reduction of 4-phenylphenol yields 4-cyclohexylcyclohexanol.[1]

This step establishes the bicyclic framework but produces a mixture of cis and trans

alcohols.

o Oxidation: The alcohol mixture is oxidized to the ketone. Common reagents include Jones

reagent (CrOs/H2S0a4) or catalytic dehydrogenation.

» |somerization (Crucial): The resulting ketone exists as a mixture of isomers.[3] For liquid

crystal applications, the linear trans isomer is required. Base-catalyzed equilibration converts
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the cis isomer to the thermodynamically stable trans form via an enolate intermediate.

Mechanistic Pathway Visualization

The following diagram illustrates the transformation from aromatic precursor to the target
thermodynamic isomer.
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Figure 1: Synthesis and isomerization pathway. The base-catalyzed equilibration favors the
trans-isomer (equatorial substituents).[1]

Experimental Protocol: Oxidation & Equilibration

Note: This protocol describes the oxidation of 4-cyclohexylcyclohexanol to the ketone, followed
by isomerization.[1]

Reagents & Equipment

» Substrate: 4-Cyclohexylcyclohexanol (cis/trans mix).[1][4]

Oxidant: Jones Reagent (2.67 M CrOs in H2SOa).

Solvent: Acetone (Reagent grade).

Base: 10% NaOH solution (for isomerization).

Equipment: 3-neck round bottom flask, mechanical stirrer, addition funnel, thermometer.

Step-by-Step Methodology
Step 1: Jones Oxidation[1]

» Dissolution: Dissolve 18.2 g (0.1 mol) of 4-cyclohexylcyclohexanol in 150 mL of acetone in
the 3-neck flask. Cool to 0-5 °C using an ice bath.
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Addition: Dropwise add Jones reagent (~40 mL) via the addition funnel. Maintain internal
temperature below 10 °C to prevent over-oxidation or cleavage.

Monitoring: The solution will turn from orange to green (Cr3* formation). Continue addition
until the orange color persists for >1 minute, indicating excess oxidant.

Quenching: Add Isopropyl alcohol (5 mL) to quench excess Cr(VI). The solution returns to
green.

Work-up: Decant the liquid from the chromium salts. Concentrate the acetone solution under
reduced pressure. Dissolve the residue in Ethyl Acetate (EtOAc) and wash with water (2x)
and brine (1x). Dry over MgSOa and concentrate to yield the crude ketone.

Step 2: Thermodynamic Equilibration (Isomerization)

Why this step? The oxidation often yields a ~60:40 trans:cis mixture. The trans isomer

(diequatorial) is lower in energy.

Reflux: Dissolve the crude ketone in Ethanol (50 mL). Add 5 mL of 10% aqueous NaOH.

Equilibration: Reflux the mixture for 2 hours. The base generates the enolate; reprotonation
preferentially occurs from the axial direction, placing the bulky cyclohexyl group in the
equatorial position [2].

Isolation: Cool to room temperature. Pour into ice water. The trans-isomer is less soluble and
may precipitate.[1] Extract with Hexanes (if liquid) or filter (if solid).

Purification: Recrystallize from methanol or distill under high vacuum (bp 80-85 °C @ 0.08
Torr) to obtain pure trans-4-cyclohexylcyclohexanone.

Applications in Drug Discovery & Materials[1]
Liquid Crystal Mesogens

The trans-4-cyclohexylcyclohexanone motif is the precursor to trans-4-(trans-4-

alkylcyclohexyl)cyclohexanecarbonitriles, a class of super-fluorinated liquid crystals.[1]
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» Structural Role: The bicyclic core provides the rigid "rod" shape necessary for the nematic
phase.

o Optical Properties: The saturated rings (low birefringence) are ideal for TFT-LCD displays
requiring high contrast and chemical stability under UV light.[1]

Pharmaceutical Intermediates

Used as a lipophilic spacer in drug design. The cyclohexyl group mimics the spatial occupancy
of a phenyl ring but with different metabolic stability and solubility profiles (higher logP).

Safety & Handling (SDS Summary)
e Hazards: Causes serious eye damage (H318).[5] Irritating to skin (H315).

o Storage: Store at 2—-8 °C (refrigerated). The compound has a low melting point (~38 °C) and
can fuse into a solid block if stored at room temperature in warm climates.

o PPE: Wear chemical-resistant gloves (Nitrile) and tightly sealed safety goggles.[1] Use in a
fume hood to avoid inhalation of vapors during heating [3].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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